3-(tert-Butyl)-4-chloroisoxazol-5-amine

Specification

• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• IUPAC Name: 3-tert-butyl-4-chloro-1,2-oxazol-5-amine
• Standard InChI: InChI=1S/C7H11ClN2O/c1-7(2,3)5-4(8)6(9)11-10-5/h9H2,1-3H3
• Standard InChI Key: PLDIFXXSRLCNLX-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NOC(=C1Cl)N
• Canonical SMILES: CC(C)(C)C1=NOC(=C1Cl)N

Introduction

3-(tert-Butyl)-4-chloroisoxazol-5-amine is a chemical compound with the CAS number 1520844-53-4. It features a unique structure that includes a tert-butyl group, a chloro group, and an isoxazole ring. The compound's molecular formula is C7H11ClN2O, and its molecular weight is approximately 174.63 g/mol. This compound is available for purchase from various chemical suppliers, such as Apollo Scientific Ltd and Achemblock, with a purity of up to 98%.

2.1. Structural Details

• Molecular Formula: C7H11ClN2O

• Molecular Weight: 174.63 g/mol

• Purity: Up to 98%

• Chemical Structure: Includes a tert-butyl group, a chloro group, and an isoxazole ring.

Applications and Research Findings

While there are no specific research findings directly related to the applications of 3-(tert-Butyl)-4-chloroisoxazol-5-amine, compounds with similar structures are often explored for their potential biological activities. Isoxazole derivatives have been studied for various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

Data Table

Property	Value
CAS Number	1520844-53-4
Molecular Formula	C7H11ClN2O
Molecular Weight	174.63 g/mol
Purity	Up to 98%